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Compound of Interest

Compound Name: Ganoderic Acid J

Cat. No.: B8201593 Get Quote

Ganoderic Acid J: A Technical Guide for
Researchers
An In-depth Examination of the Chemical Structure, Properties, and Biological Activities of a

Promising Triterpenoid

Abstract
Ganoderic Acid J is a highly oxygenated lanostane-type triterpenoid isolated from the

medicinal mushroom Ganoderma lucidum. As a member of the ganoderic acid family, it has

garnered interest within the scientific community for its potential therapeutic applications,

particularly its anti-inflammatory properties. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological activities

of Ganoderic Acid J. It includes detailed experimental protocols for its isolation,

characterization, and the evaluation of its anti-inflammatory effects. Furthermore, this document

presents visual representations of relevant signaling pathways and experimental workflows to

facilitate a deeper understanding of its mechanism of action and analytical procedures. This

guide is intended for researchers, scientists, and drug development professionals investigating

novel natural products for therapeutic use.
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Ganoderic Acid J is a tetracyclic triterpenoid characterized by a lanostane skeleton. Its

systematic IUPAC name is (6R)-6-[(5R,10S,13R,14R,15S,17R)-15-hydroxy-4,4,10,13,14-

pentamethyl-3,7,11-trioxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-

methyl-4-oxoheptanoic acid[1].

Identifier Value

Molecular Formula C₃₀H₄₂O₇[2][3]

IUPAC Name

(6R)-6-[(5R,10S,13R,14R,15S,17R)-15-hydroxy-

4,4,10,13,14-pentamethyl-3,7,11-trioxo-

1,2,5,6,12,15,16,17-

octahydrocyclopenta[a]phenanthren-17-yl]-2-

methyl-4-oxoheptanoic acid[1]

CAS Number 100440-26-4[2][4]

SMILES String
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Physicochemical Properties
The physicochemical properties of Ganoderic Acid J are essential for its handling, formulation,

and pharmacokinetic profiling. While experimental data for some properties of Ganoderic Acid
J are limited, predicted values and data from closely related ganoderic acids provide valuable

insights.
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Property Value Source

Molecular Weight 514.65 g/mol [2][3] MedChemExpress, PubChem

Appearance
Solid, Light yellow to green

yellow[2]
MedChemExpress

Melting Point Not Available -

logP (predicted) 3.71 ALOGPS[5]

pKa (predicted) 4.35 (Strongest Acidic) ChemAxon[5]

Solubility
Soluble in DMSO (50 mg/mL),

ethanol, and methanol.[2]
MedChemExpress

Storage

4°C, protect from light. In

solvent: -80°C for 6 months;

-20°C for 1 month (protect

from light).[2]

MedChemExpress

Biological and Pharmacological Properties
Ganoderic Acid J is primarily recognized for its anti-inflammatory activity[2]. While specific

studies on the detailed mechanisms of Ganoderic Acid J are emerging, the broader family of

ganoderic acids has been extensively studied, revealing a range of biological effects.

Anti-inflammatory Activity
Ganoderic acids, as a class, have been shown to exert anti-inflammatory effects by modulating

key signaling pathways involved in the inflammatory response. This includes the inhibition of

pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and

various interleukins.

Mechanism of Action: Modulation of Signaling Pathways
While direct evidence for Ganoderic Acid J is still under investigation, related ganoderic acids

are known to inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells)

and MAPK (Mitogen-Activated Protein Kinase) signaling pathways. These pathways are central
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to the production of inflammatory cytokines and enzymes like inducible nitric oxide synthase

(iNOS) and cyclooxygenase-2 (COX-2).
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Proposed Anti-inflammatory Mechanism of Ganoderic Acid J
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Isolation and Purification Workflow for Ganoderic Acids

Ganoderma lucidum
Fruiting Bodies
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In Vitro Anti-inflammatory Assay Workflow

Culture RAW 264.7 Cells

Pre-treat with
Ganoderic Acid J
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Incubate for 24 hours
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Griess Assay for NO ELISA for Cytokines
(TNF-α, IL-6)

Western Blot for
Signaling Proteins
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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